1-(2-((1-(4-fluorobenzyl)-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(4-fluorophenyl)urea

Specification

• CAS No.: 946291-96-9
• Molecular Formula: C25H23F2N3O3S
• Molecular Weight: 483.53
• IUPAC Name: 1-(4-fluorophenyl)-3-[2-[1-[(4-fluorophenyl)methyl]-2-methylindol-3-yl]sulfonylethyl]urea
• Standard InChI: InChI=1S/C25H23F2N3O3S/c1-17-24(34(32,33)15-14-28-25(31)29-21-12-10-20(27)11-13-21)22-4-2-3-5-23(22)30(17)16-18-6-8-19(26)9-7-18/h2-13H,14-16H2,1H3,(H2,28,29,31)
• Standard InChI Key: ILXAVMZXMYPOFB-UHFFFAOYSA-N
• SMILES: CC1=C(C2=CC=CC=C2N1CC3=CC=C(C=C3)F)S(=O)(=O)CCNC(=O)NC4=CC=C(C=C4)F

Introduction

The compound 1-(2-((1-(4-fluorobenzyl)-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(4-fluorophenyl)urea is a complex organic molecule that belongs to the class of sulfonylurea derivatives. Sulfonylureas are known for their role in antidiabetic medications but have also been explored for other therapeutic applications, including cancer research and antibacterial uses. This specific compound incorporates both a sulfonyl group and fluorinated aromatic rings, which are crucial for its potential biological activities.

Synthesis and Preparation

The synthesis of similar sulfonylurea derivatives typically involves multiple steps, including the preparation of key intermediates and the final coupling reactions. For large-scale production, automated reactors and continuous flow systems can enhance efficiency and yield. Optimization of reaction conditions, such as temperature and solvent choice, is crucial for maximizing output.

Biological Activities and Potential Applications

Sulfonylurea derivatives, including those with fluorinated and indole-based structures, have been explored for their potential in cancer research and antibacterial applications. These compounds may interact with specific biological targets, such as enzymes or receptors involved in cell proliferation or apoptosis pathways. Detailed studies on binding affinities and kinetic parameters are necessary to elucidate the exact mechanisms involved.

Analytical Techniques for Characterization

Quantitative analyses such as melting point determination, spectral data (NMR, IR), and chromatographic profiles provide insights into the purity and identity of the compound. High-resolution mass spectrometry can also be used to confirm the molecular weight and structure.